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Compound of Interest

Compound Name: Uralenol

Cat. No.: B166570

Essential Safety and Handling Guide for Uralenol

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Uralenol in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Uralenol is provided below.

Property Value Source

Molecular Formula C20H1807 PubChem[1]

Molecular Weight 370.35 g/mol DC Chemicals[2], PubChem[1]
Appearance Solid DC Chemicals[2], PubChem[1]
Melting Point 170.5-172.5°C PubChem|[1]

Boiling Point No data available DC Chemicals[2]

Solubility No data available

CAS Number 139163-15-8 DC Chemicals[2], PubChem[1]
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Hazard Identification and GHS Classification

Uralenol is classified with the following hazards according to the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).[2]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 ) ]
with long lasting effects

GHS Pictograms:

Signal Word: Warning

Precautionary Statements:[2]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Operational and Safety Protocols

The following are procedural guidelines for the safe handling and use of Uralenol in a
laboratory environment.
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Personal Protective Equipment (PPE) Selection
Workflow

A systematic approach to selecting the appropriate PPE is critical for minimizing exposure to
Uralenol. The following diagram outlines this process.
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Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE) for handling
Uralenol.

Recommended Personal Protective Equipment (PPE)

Based on the hazard assessment, the following PPE is mandatory when handling Uralenol.[2]

PPE Category Specification Rationale
) Safety goggles with side- Protects eyes from splashes
Eye Protection , _ ,
shields.[2] and airborne particles.
_ Chemical-resistant gloves Prevents skin contact and
Hand Protection o ]
(e.g., nitrile).[2] absorption.

) Laboratory coat or impervious Protects skin from accidental
Body Protection ] )
clothing.[2] spills.

Use a suitable respirator when ] ]
) ) Prevents inhalation of harmful
Respiratory Protection dust or aerosols may be i
particles.
generated.[2]
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Experimental Protocol: Preparation of a Uralenol Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of Uralenol.
Materials:

e Uralenol powder

o Appropriate solvent (e.g., DMSO)

¢ Analytical balance

» Weighing paper/boat

e Spatula

e Volumetric flask

o Pipettes

 Vortex mixer or sonicator

o Personal Protective Equipment (as specified above)
Procedure:

e Preparation: Don all required PPE before entering the designated handling area. Ensure a
chemical fume hood is operational.

e Weighing: Tare the analytical balance with a clean weighing paper or boat. Carefully weigh
the desired amount of Uralenol powder using a clean spatula. Avoid generating dust.

o Transfer: Gently transfer the weighed Uralenol powder into a volumetric flask of the
appropriate size.

o Dissolution: Add a small amount of the chosen solvent to the volumetric flask. Swirl gently or
use a vortex mixer or sonicator to dissolve the powder completely.
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« Dilution: Once the solid is fully dissolved, add the solvent to the calibration mark of the
volumetric flask.

» Mixing: Cap the flask and invert it several times to ensure a homogenous solution.

o Storage: Transfer the stock solution to a properly labeled storage vial. The label should
include the compound name, concentration, solvent, date of preparation, and your initials.
Store at -20°C for powder or -80°C in solvent.[2]

o Cleanup: Dispose of all contaminated materials (weighing paper, pipette tips, etc.) in the
designated chemical waste container. Clean the work area thoroughly.

Disposal Plan

Proper disposal of Uralenol and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Uralenol Waste Disposal Workflow

The following diagram illustrates the decision-making process and steps for the safe disposal of
Uralenol waste.
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Waste Generation
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Caption: Step-by-step workflow for the safe disposal of Uralenol waste.
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Disposal Procedure

o Waste Segregation:

o Solid Waste: Unused Uralenol powder, contaminated weighing paper, and other solid
materials should be collected in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Unused or waste solutions of Uralenol should be collected in a separate,
labeled, and sealed hazardous liquid waste container. Do not mix with other incompatible
waste streams.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE
should be placed in a designated hazardous waste bag or container.

o Container Management:

o All waste containers must be in good condition, compatible with the waste, and kept
securely closed except when adding waste.

o Label all containers with "Hazardous Waste," the full chemical name "Uralenol," and the
associated hazards (e.g., "Toxic," "Aquatic Hazard").

 Final Disposal:

o Dispose of all Uralenol waste through an approved and licensed waste disposal company.

[2]
o Follow all institutional, local, and national regulations for hazardous waste disposal.

o Maintain a record of all disposed chemical waste as required by your institution's
environmental health and safety department.

By adhering to these guidelines, you can ensure a safe laboratory environment and minimize
the risks associated with handling Uralenol. Always consult your institution's specific safety
protocols and the most recent Safety Data Sheet before working with any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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